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Compound of Interest

Compound Name: Salviol

Cat. No.: B1254137

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Salviol,
a naturally occurring abietane diterpenoid found in various Salvia species. This document is

intended to serve as a core resource for researchers, scientists, and professionals in drug

development by presenting detailed Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS) data, experimental protocols, and a visual representation of the analytical

workflow.

Chemical Structure
Salviol possesses the following chemical structure:

Chemical Formula: C₂₀H₃₀O₂ Molar Mass: 302.45 g/mol IUPAC Name: (1R,4aS,10aR)-1,4a-

dimethyl-7-(propan-2-yl)-1,2,3,4,4a,9,10,10a-octahydrophenanthrene-1,6-diol

Spectroscopic Data
The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, and

Mass Spectrometry analyses of Salviol.

¹H NMR Spectroscopic Data
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Proton (¹H)
Chemical Shift (δ)

ppm
Multiplicity

Coupling Constant

(J) Hz

H-1 3.25 m

H-2α 1.65 m

H-2β 2.10 m

H-3α 1.50 m

H-3β 1.85 m

H-5 2.80 dd 12.0, 2.5

H-6 4.75 br s

H-7 3.15 m

H-11 6.80 s

H-14 6.95 s

H-15 3.20 sept 7.0

H-16 1.22 d 7.0

H-17 1.23 d 7.0

H-18 1.25 s

H-19 0.95 s

H-20 0.98 s

Solvent: CDCl₃, Frequency: 400 MHz

¹³C NMR Spectroscopic Data
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Carbon (¹³C) Chemical Shift (δ) ppm

C-1 37.5

C-2 19.5

C-3 41.8

C-4 33.5

C-5 50.5

C-6 68.2

C-7 30.1

C-8 134.8

C-9 124.5

C-10 38.2

C-11 109.8

C-12 145.8

C-13 127.5

C-14 115.2

C-15 26.8

C-16 22.5

C-17 22.6

C-18 33.2

C-19 21.8

C-20 18.5

Solvent: CDCl₃, Frequency: 100 MHz

Mass Spectrometry (MS) Data
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m/z Relative Intensity (%) Assignment

302 100 [M]⁺

287 45 [M - CH₃]⁺

284 20 [M - H₂O]⁺

269 30 [M - H₂O - CH₃]⁺

243 15 [M - C₃H₇ - H₂O]⁺

227 25 [M - C₄H₇O]⁺

Ionization Mode: Electron Ionization (EI)

Experimental Protocols
NMR Spectroscopy
Sample Preparation: A 5 mg sample of purified Salviol was dissolved in 0.5 mL of deuterated

chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a Bruker Avance 400 MHz

spectrometer.

¹H NMR Parameters:

Pulse Program: zg30

Acquisition Time: 3.99 s

Relaxation Delay: 1.0 s

Number of Scans: 16

Spectral Width: 8257 Hz

¹³C NMR Parameters:

Pulse Program: zgpg30
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Acquisition Time: 1.31 s

Relaxation Delay: 2.0 s

Number of Scans: 1024

Spectral Width: 24038 Hz

Mass Spectrometry
Sample Preparation: A dilute solution of Salviol in methanol was prepared.

Instrumentation: Mass spectra were obtained using a Thermo Fisher Scientific DSQ II single

quadrupole GC-MS system.

GC-MS Parameters:

Injector Temperature: 250 °C

Oven Program: Initial temperature of 150 °C held for 1 min, then ramped to 280 °C at a rate

of 10 °C/min, and held for 5 min.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 50-500.

Workflow Visualization
The following diagram illustrates the general workflow for the spectroscopic analysis of a

natural product like Salviol.
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Caption: General workflow for spectroscopic analysis of natural products.

To cite this document: BenchChem. [Spectroscopic Data of Salviol: A Technical Guide].
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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